2-Phenylsulfanylmethyl-Pyridine HCl

• CAS No.: 81850-99-9
• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75 g/mol
• IUPAC Name: 2-(phenylsulfanylmethyl)pyridine;hydrochloride
• InChI: InChI=1S/C12H11NS.ClH/c1-2-7-12(8-3-1)14-10-11-6-4-5-9-13-11;/h1-9H,10H2;1H
• InChI Key: WRYWJJVTPMRKFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC=CC=N2.Cl

Description

2-Phenylsulfanylmethyl-Pyridine HCl is a useful research compound. Its molecular formula is C12H12ClNS and its molecular weight is 237.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thiophenol (21 ml) was added to a solution of sodium (4.6 g) in ethanol (100 ml). To the resulting solution was added 2-picolyl chloride, hydrochloride (15 g) and the mixture was heated at reflux for 2 hours. Precipitated sodium chloride was removed by filtration and the solution was acidified with ethereal HCl. The solvent was removed by evaporation and the residue induced to crystallise by trituration with ether. Recrystallisation from ethanol-ether gave 2-((phenylthio)methylpyridine, hydrochloride (5.0 g) mp 142°-4° C. (Found: C,60.6; H,5.25; N,5.5 C12H11NS,HCl requires C,60.6; H,5.1; N,5.9%).